N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide

• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: N-butan-2-yl-3-(propanoylcarbamothioylamino)benzamide
• InChI: InChI=1S/C15H21N3O2S/c1-4-10(3)16-14(20)11-7-6-8-12(9-11)17-15(21)18-13(19)5-2/h6-10H,4-5H2,1-3H3,(H,16,20)(H2,17,18,19,21)
• InChI Key: FKUPRKNYFUUEKD-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)CC

Description

N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide, also known as BPTES, is a small molecule inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has been extensively studied for its potential use in cancer therapy and metabolic disorders.

Mechanism of Action

N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide binds to the active site of glutaminase, inhibiting its activity and preventing the conversion of glutamine to glutamate. This leads to a decrease in the production of downstream metabolites, such as α-ketoglutarate, which are important for cell proliferation and survival.
Biochemical and Physiological Effects:
N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide has been shown to induce apoptosis and inhibit tumor growth in preclinical models of cancer. It has also been shown to decrease fatty acid synthesis and improve glucose metabolism in metabolic disorders. However, N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide can also have off-target effects, such as inhibition of other enzymes involved in glutamine metabolism, which can lead to toxicity.

Advantages and Limitations for Lab Experiments

N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide is a potent and specific inhibitor of glutaminase, making it a valuable tool for studying the role of glutamine metabolism in cancer and metabolic disorders. However, N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide can also have off-target effects, which can complicate data interpretation. Additionally, N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide has poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

For N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide research include the development of more potent and selective inhibitors, investigation of combination therapies, and exploration of its role in other diseases.

Synthesis Methods

N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of 3-aminobenzoic acid with butan-2-ol and propanoyl isothiocyanate, followed by further reactions with thionyl chloride and ammonia. The final product is obtained through recrystallization and purification steps.

Scientific Research Applications

N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide has been extensively studied for its potential use in cancer therapy. Glutaminase is overexpressed in many cancer cells, and its inhibition by N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide has been shown to induce apoptosis and inhibit tumor growth in preclinical models. N-(butan-2-yl)-3-[(propanoylcarbamothioyl)amino]benzamide has also been studied for its potential use in metabolic disorders, such as obesity and diabetes, as glutaminase inhibition can lead to decreased fatty acid synthesis and improved glucose metabolism.